4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(2,4,6-trifluorophenyl)benzoic acid
• InChI: InChI=1S/C13H6ClF3O2/c14-9-2-1-6(13(18)19)3-8(9)12-10(16)4-7(15)5-11(12)17/h1-5H,(H,18,19)
• InChI Key: OCEKPLTUTJMWAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C2=C(C=C(C=C2F)F)F)Cl
• Molecular Formula: C13H6ClF3O2
• DSSTOX Substance ID: DTXSID70690578
• Molecular Weight: 286.63 g/mol
• CAS RN: 1261923-31-2

Description

4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% (4-CPA-95) is an organic compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 305.45 g/mol and a melting point of 99-101°C. 4-CPA-95 is soluble in methanol, ethanol, and acetic acid, and is insoluble in water. It has a variety of uses in organic synthesis and analytical chemistry, as well as in biochemical and physiological studies.

Scientific Research Applications

4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has a variety of uses in scientific research applications. It has been used in the synthesis of a variety of compounds, such as dimethoxybenzene, imidazole, and other derivatives. It has also been used in the synthesis of various pharmaceuticals, such as the anti-inflammatory drug naproxen. In addition, 4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has been used in the synthesis of a variety of organic compounds, such as fluoroalkylbenzoates, fluoroalkylbenzenes, and fluoroalkylbenzamides.

Mechanism of Action

The mechanism of action of 4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% is not yet fully understood. However, it is believed that its action involves the inhibition of the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Inhibition of COX leads to a decrease in the production of prostaglandins, which in turn leads to a decrease in inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% have not been extensively studied. However, it has been shown to have anti-inflammatory and analgesic effects in animal studies. In addition, 4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has been found to inhibit the growth of certain types of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% in lab experiments include its low cost, ease of synthesis, and wide range of applications. It is also relatively non-toxic, making it a safe and effective compound for laboratory use. However, it is important to note that 4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has not been extensively studied and may have potential side effects that are not yet known.

Future Directions

The potential future directions for 4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% research include further investigation into its mechanism of action, biochemical and physiological effects, and potential side effects. Additionally, further research into its use in the synthesis of pharmaceuticals and organic compounds is warranted. Finally, further research into its potential applications in the treatment of cancer and other diseases is also of interest.

Synthesis Methods

4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% can be synthesized from commercially available 4-chloro-3-fluorobenzoic acid and 2,4,6-trifluorobenzaldehyde. The reaction is typically carried out in a two-step process, with the first step involving the reaction of the 4-chloro-3-fluorobenzoic acid and 2,4,6-trifluorobenzaldehyde in an aqueous solution of sodium hydroxide at 80-90°C. The second step involves the recrystallization of the product from aqueous ethanol.